5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde

• CAS No.: 66620-32-4
• Molecular Formula: C8H6ClNO4
• Molecular Weight: 215.59 g/mol
• IUPAC Name: 5-(chloromethyl)-2-hydroxy-3-nitrobenzaldehyde
• InChI: InChI=1S/C8H6ClNO4/c9-3-5-1-6(4-11)8(12)7(2-5)10(13)14/h1-2,4,12H,3H2
• InChI Key: YGKWYZXUGHPEEG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=O)O)[N+](=O)[O-])CCl

Description

5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde is a useful research compound. Its molecular formula is C8H6ClNO4 and its molecular weight is 215.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

179 g. (0.01 mole) of 5-chloromethylsalicylaldehyde, prepared according to Angyal, S. J. et al, J. Chem. Soc. 1950, 2145, was dissolved in 20 ml. of glacial acetic acid. To this solution there was added a solution of 0.63 g. fuming nitric acid in 10 ml. glacial acetic acid over 30 minutes, keeping the mixture at 30° C., followed by stirring at 30° C. for 2 hours. The solution was then poured over ice to give a precipitate which was crystallized from methylene chloride giving the title product. Another crop was obtained by extraction of the aqueous phase, drying with anhydrous sodium sulfate, evaporation and crystallization from methylene chloride. Total yield: 53%.